Cas no 906564-59-8 (Propargyl-C2-NHS ester)

Propargyl-C2-NHS ester is a versatile alkyne-functionalized crosslinking reagent widely used in bioconjugation and click chemistry applications. Its NHS ester group enables efficient coupling with primary amines, forming stable amide bonds, while the terminal alkyne allows for subsequent CuAAC (copper-catalyzed azide-alkyne cycloaddition) or strain-promoted reactions. The C2 spacer provides optimal distance for minimizing steric hindrance in complex molecular assemblies. This compound is particularly valuable for labeling biomolecules, surface functionalization, and polymer modifications, offering high reactivity and selectivity. Its stability in aqueous buffers and compatibility with diverse functional groups make it a preferred choice for controlled, site-specific conjugation in proteomics, materials science, and drug development.
Propargyl-C2-NHS ester structure
Propargyl-C2-NHS ester structure
Product Name:Propargyl-C2-NHS ester
CAS No:906564-59-8
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD28898858
CID:2601970
PubChem ID:59805478
Update Time:2025-06-08

Propargyl-C2-NHS ester Chemical and Physical Properties

Names and Identifiers

    • 5-hexynoic NHS ester
    • Propargyl-C2-NHS ester
    • 5-Hexynoic Acid-NHS Ester
    • 2,5-Pyrrolidinedione, 1-[(1-oxo-5-hexynyl)oxy]- (9CI)
    • 2,5-Dioxopyrrolidin-1-yl hex-5-ynoate
    • 5-Hexynoic acid N-hydroxysuccinimide ester
    • N-Succinimidyl 5-hexynoate
    • HY-126512
    • Alkyne NHS ester (hexynoic acid NHS ester)
    • R01-0002
    • MFCD28898858
    • 5-Hexynoic acid, 2,5-dioxo-1-pyrrolidinyl ester
    • (2,5-dioxopyrrolidin-1-yl) hex-5-ynoate
    • Hex-5-ynoic acid 2,5-dioxo-pyrrolidin-1-yl ester
    • 906564-59-8
    • MS-23146
    • SCHEMBL1700762
    • 5-HexynoicNHSEster
    • F71730
    • PD125939
    • 5-hexynoic acid NHS ester
    • AKOS032946545
    • 5-exynoic acid NHS ester
    • BP-24461
    • CS-0105050
    • MDL: MFCD28898858
    • Inchi: 1S/C10H11NO4/c1-2-3-4-5-10(14)15-11-8(12)6-7-9(11)13/h1H,3-7H2
    • InChI Key: CXSSWEBEHUYETJ-UHFFFAOYSA-N
    • SMILES: O(C(CCCC#C)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 209.06880783g/mol
  • Monoisotopic Mass: 209.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 314.7±44.0 °C at 760 mmHg
  • Flash Point: 144.1±28.4 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Propargyl-C2-NHS ester Security Information

Propargyl-C2-NHS ester Pricemore >>

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Propargyl-C2-NHS ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dimethylformamide ;  overnight, rt
Reference
Activity-Based Probes Linked with Laser-Cleavable Mass Tags for Signal Amplification in Imaging Mass Spectrometry: Analysis of Serine Hydrolase Enzymes in Mammalian Tissue
Yang, Junhai; Chaurand, Pierre; Norris, Jeremy L.; Porter, Ned A.; Caprioli, Richard M., Analytical Chemistry (Washington, 2012, 84(8), 3689-3695

Production Method 2

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  7 h, rt
Reference
Protein Reactivity of Natural Product-Derived γ-Butyrolactones
Kunzmann, Martin H.; Staub, Isabell; Boettcher, Thomas; Sieber, Stephan A., Biochemistry, 2011, 50(5), 910-916

Production Method 3

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  15 h, rt
Reference
An In Vivo Covalent TMP-Tag Based on Proximity-Induced Reactivity
Gallagher, Sarah S.; Sable, Julia E.; Sheetz, Michael P.; Cornish, Virginia W., ACS Chemical Biology, 2009, 4(7), 547-556

Production Method 4

Reaction Conditions
1.1 Reagents: Pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  overnight, rt
Reference
Bioorthogonal Chemical Reporters for Monitoring Protein Acetylation
Yang, Yu-Ying; Ascano, Janice M.; Hang, Howard C., Journal of the American Chemical Society, 2010, 132(11), 3640-3641

Production Method 5

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethyl sulfoxide ;  2 d, rt
Reference
PEGylated conjugated polyelectrolytes containing 2,1,3-benzoxadiazole units for targeted cell imaging
Liu, Jie; Ding, Dan; Geng, Junlong; Liu, Bin, Polymer Chemistry, 2012, 3(6), 1567-1575

Production Method 6

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Chloroform ,  Dimethylformamide ;  overnight, rt
Reference
Harnessing β-Lactam Antibiotics for Illumination of the Activity of Penicillin-Binding Proteins in Bacillus subtilis
Sharifzadeh, Shabnam; Dempwolff, Felix; Kearns, Daniel B.; Carlson, Erin E., ACS Chemical Biology, 2020, 15(5), 1242-1251

Production Method 7

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Regulating miRNA-21 Biogenesis By Bifunctional Small Molecules
Yan, Hao ; Bhattarai, Umesh; Guo, Zhi-Fo; Liang, Fu-Sen, Journal of the American Chemical Society, 2017, 139(14), 4987-4990

Production Method 8

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Solvents: Dimethylformamide ;  1 h, rt
Reference
Finding a human telomere DNA-RNA hybrid G-quadruplex formed by human telomeric 6-mer RNA and 16-mer DNA using click chemistry: A protective structure for telomere end
Xu, Yan; Suzuki, Yuta; Ishizuka, Takumi; Xiao, Chao-Da; Liu, Xiao; et al, Bioorganic & Medicinal Chemistry, 2014, 22(16), 4419-4421

Production Method 9

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  7 h, rt
Reference
Squalene-derived flexible linkers for bioactive peptides
Jagadish, Bhumasamudram; Sankaranarayanan, Rajesh; Xu, Liping; Richards, Reyniak; Vagner, Josef; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(12), 3310-3313

Production Method 10

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  3 h, rt
Reference
High-Sensitivity Microcalorimetry and Gel Permeation Chromatography in Tandem Reveal the Complexity of the Synthesis of Poly-(2-isopropyl-2-oxazoline) Stars
Bullet, Jean-Richard ; Korchagina, Evgeniya V.; Winnik, Francoise M., Macromolecules (Washington, 2021, 54(13), 6161-6170

Production Method 11

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dimethylformamide ,  Dichloromethane ;  8 h, rt
Reference
Optimization of the Azobenzene Scaffold for Reductive Cleavage by Dithionite; Development of an Azobenzene Cleavable Linker for Proteomic Applications
Leriche, Geoffray; Budin, Ghyslain; Brino, Laurent; Wagner, Alain, European Journal of Organic Chemistry, 2010, (23), 4360-4364

Production Method 12

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ,  Tetrahydrofuran ;  1.5 h, rt
Reference
Flexible and General Synthesis of Functionalized Phosphoisoprenoids for the Study of Prenylation in vivo and in vitro
Das, Debapratim; Tnimov, Zakir; Nguyen, Uyen T. T.; Thimmaiah, Govindaraju; Lo, Harriet; et al, ChemBioChem, 2012, 13(5), 674-683

Production Method 13

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Solvents: Dimethylformamide ;  1 h, rt
Reference
Click Chemistry for the Identification of G-Quadruplex Structures: Discovery of a DNA-RNA G-Quadruplex
Xu, Yan; Suzuki, Yuta; Komiyama, Makoto, Angewandte Chemie, 2009, 48(18), 3281-3284

Production Method 14

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  41 h, rt
Reference
Modular Toolkit of Multifunctional Block Copoly(2-oxazoline)s for the Synthesis of Nanoparticles
Keckeis, Philipp; Zeller, Enriko; Jung, Carina; Besirske, Patricia; Kirner, Felizitas; et al, Chemistry - A European Journal, 2021, 27(32), 8283-8287

Production Method 15

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ;  24 h, rt
Reference
Multimerization of an Apoptogenic TRAIL-Mimicking Peptide by Using Adamantane-Based Dendrons
Lamanna, Giuseppe; Smulski, Cristian R.; Chekkat, Neila; Estieu-Gionnet, Karine; Guichard, Gilles; et al, Chemistry - A European Journal, 2013, 19(5), 1762-1768

Production Method 16

Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  16 h, rt
Reference
Prosthetic groups for radioiodination and astatination of peptides and proteins: A comparative study of five potential bioorthogonal labeling strategies
Navarro, Laurent; Berdal, Marion; Cherel, Michel; Pecorari, Frederic; Gestin, Jean-Francois; et al, Bioorganic & Medicinal Chemistry, 2019, 27(1), 167-174

Production Method 17

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Solvents: Dichloromethane ;  16 h, rt
Reference
Unraveling the protein targets of vancomycin in living S. aureus and E. faecalis cells
Eirich, Jurgen; Orth, Ronald; Sieber, Stephan A., Journal of the American Chemical Society, 2011, 133(31), 12144-12153

Propargyl-C2-NHS ester Raw materials

Propargyl-C2-NHS ester Preparation Products

Additional information on Propargyl-C2-NHS ester

Professional Introduction to Propargyl-C2-NHS Ester (CAS No. 906564-59-8)

Propargyl-C2-NHS ester, chemically designated as propargyl carbamate, is a specialized reagent widely utilized in the field of bioconjugation and pharmaceutical research. With a CAS number of 906564-59-8, this compound has garnered significant attention due to its unique chemical properties and versatile applications. The NHS ester functionality renders it highly reactive, making it an indispensable tool for the synthesis of antibodies, peptides, and other biomolecules.

The reactivity of Propargyl-C2-NHS ester stems from its ability to undergo facile amide bond formation with primary amines. This property is particularly valuable in the development of targeted therapeutics, where site-specific modifications are crucial for enhancing drug efficacy and minimizing side effects. Recent advancements in drug design have highlighted the importance of such reagents in creating novel bioconjugates that exhibit improved pharmacokinetic profiles.

In the realm of academic research, Propargyl-C2-NHS ester has been employed in various innovative studies. For instance, researchers have leveraged its reactivity to develop novel probes for imaging applications. These probes, when coupled with fluorescent tags or radionuclides, offer unprecedented insights into biological processes at the molecular level. The ability to precisely modify biomolecules with this compound has opened new avenues in diagnostic chemistry and disease modeling.

The pharmaceutical industry has also embraced Propargyl-C2-NHS ester for its role in antibody-drug conjugate (ADC) development. ADCs represent a cutting-edge class of therapeutics that combine the precision of monoclonal antibodies with the potency of small molecule drugs. The use of this reagent ensures stable and efficient coupling between the antibody moiety and the cytotoxic payload, thereby enhancing the overall therapeutic efficacy. Several clinical trials are currently underway, evaluating the potential of ADCs conjugated using Propargyl-C2-NHS ester.

Beyond its applications in therapeutics, Propargyl-C2-NHS ester has found utility in material science and nanotechnology. Its ability to functionalize surfaces and nanoparticles has enabled the development of advanced materials with tailored properties. These materials are being explored for applications ranging from drug delivery systems to smart sensors, demonstrating the broad versatility of this compound.

The synthesis and handling of Propargyl-C2-NHS ester require meticulous attention to detail to ensure optimal performance. Industrial manufacturers adhere to stringent quality control measures to guarantee purity and consistency. This commitment to quality is reflected in the growing adoption of this reagent by research institutions and pharmaceutical companies worldwide.

Looking ahead, the future prospects for Propargyl-C2-NHS ester are promising. Ongoing research is focused on expanding its applications into emerging fields such as gene therapy and regenerative medicine. The development of novel bioconjugation strategies will continue to drive demand for this versatile reagent, solidifying its position as a cornerstone in modern chemical biology.

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